Cas no 124424-25-5 (2,4(1H,3H)-Pyrimidinedione,1-(2,3-dideoxy-2-fluoro-b-D-threo-pentofuranosyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-(2,3-dideoxy-2-fluoro-b-D-threo-pentofuranosyl)-
• CAS No: 124424-25-5
• MF: C₉H₁₁FN₂O₄
• MW: 230.193045854568
• CID: 161562
• PubChem ID: 452032
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-(2,3-dideoxy-2-fluoro-b-D-threo-pentofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-(2,3-dideoxy-2-fluoro-b-D-threo-pentofuranosyl)-
• 1-(2-Fluoro-2,3-dideoxy-β-D-threo-pentofuranosyl)-2,4(1H,3H)-pyrimidinedione
• 1-[(2R,3S,5S)-3-fluoro-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 1-(2,3-dideoxy-2-fluoro-.beta.-D-threo-pentofuranosyl)
• 2,4(1H,3H)-Pyrimidinedione, 1-(2,3-dideoxy-2-fluoro-beta-D-threo-pentofuranosyl)
• 1-(2,3-Dideoxy-2-fluoro-β-D-threo-pentofuranosyl)uracil
• 124424-25-5
• DTXSID10924804
• 1-(2,3-Dideoxy-2-fluoropentofuranosyl)-4-hydroxypyrimidin-2(1H)-one
• 1-(2-Fluoro-2,3-dideoxy-beta-D-threo-pentofuranosyl)-2,4(1H,3H)-pyrimidinedione
• NSC639425
• NSC 639425
• 2'F-dd-araU
• 1-(2',3'-Dideoxy-2'-fluoro-.beta.-D-threo-pentofuranosyl)uracil
• 1-(2',3'-Dideoxy-2'-fluoro-beta-D-threo-pentofuranosyl)uracil
• SCHEMBL8618564
• 1-[(2R,3S,5S)-3-fluoro-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione

• Inchi： 1S/C9H11FN2O4/c10-6-3-5(4-13)16-8(6)12-2-1-7(14)11-9(12)15/h1-2,5-6,8,13H,3-4H2,(H,11,14,15)/t5-,6-,8+/m0/s1
• InChI Key： YTLACGJEZOUGQP-VMHSAVOQSA-N
• SMILES： F[C@H]1C[C@@H](CO)O[C@H]1N1C=CC(NC1=O)=O

Computed Properties

• Exact Mass: 230.07
• Monoisotopic Mass: 230.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.9
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.5
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.577